2-chloro-N-(2-oxo-2-(2-phenylmorpholino)ethyl)benzenesulfonamide
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Overview
Description
2-chloro-N-(2-oxo-2-(2-phenylmorpholino)ethyl)benzenesulfonamide is a chemical compound with potential applications in scientific research. It is a sulfonamide derivative that has been synthesized through various methods, including the reaction of 2-chlorobenzenesulfonyl chloride with N-(2-oxo-2-(2-phenylmorpholino)ethyl)amine.
Scientific Research Applications
Antibacterial Activity
This compound shows promise in the field of antibacterial research. Similar structures have been synthesized and evaluated for their antibacterial properties, exhibiting a wide spectrum of activity . The presence of the benzenesulfonamide moiety can be crucial for this activity, as it is a common feature in many antibacterial agents.
Antifungal Applications
The structural analogs of this compound, particularly those with quinoline derivatives, have demonstrated antifungal properties . The compound’s ability to interact with fungal cell components could be explored to develop new antifungal agents.
Anti-inflammatory Potential
Compounds with similar structures have been reported to possess anti-inflammatory activities . The morpholine ring, in particular, is a feature that can be exploited for its potential to reduce inflammation.
Antiviral Research
The compound’s structure suggests potential use in antiviral research. Indole derivatives, which share some structural similarities, have shown various biological activities, including antiviral properties . This compound could be part of studies aiming to develop new antiviral drugs.
Cardiovascular Therapeutics
The compound could be investigated for its potential applications in cardiovascular diseases. Related compounds have been found suitable for the prevention and treatment of cardiogenic thromboembolisms . Its unique structure might interact with biological pathways involved in cardiovascular health.
Oncology and Cancer Treatment
The benzenesulfonamide group is often found in compounds with antitumor activities . Research into this compound could focus on its potential to act as a chemotherapeutic agent, possibly through mechanisms involving cell cycle arrest or apoptosis induction.
Mechanism of Action
Target of Action
The primary target of 2-chloro-N-(2-oxo-2-(2-phenylmorpholino)ethyl)benzenesulfonamide is carbonic anhydrase IX (CA IX) . CA IX is a metalloenzyme that catalyzes the reversible hydration of carbon dioxide to bicarbonate and a proton. It is overexpressed in many solid tumors, making it a useful target for antiproliferative agents .
Mode of Action
The compound interacts with CA IX by inhibiting its activity . This inhibition disrupts the tumor cells’ ability to regulate pH through the conversion of carbon dioxide to bicarbonate, leading to an unfavorable environment for tumor growth .
Biochemical Pathways
The inhibition of CA IX affects the anaerobic glycolysis pathway . Tumor cells often shift their metabolism to anaerobic glycolysis, which leads to a significant modification in pH. By inhibiting CA IX, this compound disrupts this process, creating a hostile environment for tumor growth .
Result of Action
The inhibition of CA IX by this compound leads to a significant decrease in tumor cell proliferation . Specifically, certain derivatives of this compound have shown significant inhibitory effects against breast cancer cell lines .
properties
IUPAC Name |
2-chloro-N-[2-oxo-2-(2-phenylmorpholin-4-yl)ethyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19ClN2O4S/c19-15-8-4-5-9-17(15)26(23,24)20-12-18(22)21-10-11-25-16(13-21)14-6-2-1-3-7-14/h1-9,16,20H,10-13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HMQSLXIIDHOKLO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC(CN1C(=O)CNS(=O)(=O)C2=CC=CC=C2Cl)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19ClN2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-chloro-N-(2-oxo-2-(2-phenylmorpholino)ethyl)benzenesulfonamide |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.